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Compound of Interest

L-Aspartic acid beta-methyl ester
Compound Name:
hydrochloride

Cat. No.: B555077

Technical Support Center: L-Aspartic Acid f3-
Methyl Ester Hydrochloride

This guide provides essential information for the safe handling and disposal of L-Aspartic acid
B-methyl ester hydrochloride, tailored for researchers, scientists, and drug development
professionals.

Frequently Asked Questions (FAQs)

Q1: What are the primary hazards associated with L-Aspartic acid B-methyl ester
hydrochloride?

Al: L-Aspartic acid 3-methyl ester hydrochloride is classified with the following hazards:

o Causes skin irritation (H315).[1][2][3][4]

o Causes serious eye irritation (H319).[1][2][3][4]

» May cause respiratory irritation (H335).[1][2][3][4]

Q2: What personal protective equipment (PPE) is required when handling this compound?

A2: To ensure safety, the following PPE should be worn:
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o Eye/Face Protection: Chemical splash-resistant safety glasses or goggles with side
protection.[1]

e Hand Protection: Protective gloves.[5]
» Body Protection: Protective clothing.[1][2][3]

» Respiratory Protection: A NIOSH-approved N95 (US) or equivalent respirator should be used
when dusts are generated.

Q3: What are the proper storage conditions for L-Aspartic acid -methyl ester hydrochloride?

A3: The compound should be stored in a tightly-closed container in a cool, dry, and well-
ventilated area away from incompatible substances.[1][2][3][6] For long-term stability, storage
at -20°C is recommended.[1][4] Stock solutions should be stored at -80°C for up to 6 months or
-20°C for up to 1 month.[7][8] The storage area should be locked.[1][2][3]

Q4: What materials are incompatible with L-Aspartic acid 3-methyl ester hydrochloride?
A4: Avoid contact with strong oxidizing agents.[1][9]
Q5: How should | dispose of waste L-Aspartic acid -methyl ester hydrochloride?

A5: Disposal must be conducted in accordance with all applicable local, state, and federal
regulations. The product should be disposed of at an approved waste disposal plant.[1][2][3][4]
Do not allow the product to enter drains, other waterways, or soil.[1][5]

Troubleshooting Guide
Problem: | accidentally spilled a small amount of the powder on my lab bench.
Solution:

o Evacuate and Ventilate: Ensure the area is well-ventilated. If necessary, restrict access to the

area.

o Don Appropriate PPE: Before cleaning, ensure you are wearing the proper personal
protective equipment, including gloves, safety goggles, and a lab coat.
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e Contain and Clean: Prevent further spread of the spill.[1] Carefully sweep or vacuum the
spilled solid material, avoiding dust generation, and place it into a suitable, labeled container
for disposal.[1][9][10]

o Decontaminate: Wipe the spill area with a suitable solvent (e.g., water), followed by a dry
cloth.

o Dispose of Waste: Dispose of the container with the spilled material and any cleaning
materials as hazardous waste according to your institution's guidelines.[1]

Problem: | think | may have gotten some of the compound on my skin.

Solution:

o Immediate Action: Immediately flush the affected skin with plenty of soap and water for at
least 15 minutes.[1]

 Remove Contaminated Clothing: While rinsing, remove any contaminated clothing and
shoes.[1]

o Seek Medical Attention: If skin irritation occurs or persists, get medical advice/attention.[1][2]

[3]
e Launder Clothing: Wash contaminated clothing before reuse.[1][2][3]
Problem: The compound came into contact with my eyes.
Solution:

» Immediate Rinsing: Immediately flush the eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[1]

 Remove Contact Lenses: If present and easy to do, remove contact lenses and continue
rinsing.[1][2][3]

o Seek Medical Attention: Get medical advice/attention if eye irritation persists.[1]
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Quantitative Data Summary

Parameter Value Source

Long-Term Storage

Temperature 20c L
Stock Solution Storage (-80°C)  Up to 6 months [718]
Stock Solution Storage (-20°C)  Up to 1 month [718]
Melting Point 190 °C [31[4]
Boiling Point 301.7°C at 760 mmHg [3][4]
Flash Point 136.3°C [31[4]

Experimental Protocols

General Handling Protocol:

o Preparation: Before handling, ensure you have read the Safety Data Sheet (SDS) and are
familiar with the hazards. Set up a designated handling area in a well-ventilated chemical
fume hood.

o Personal Protective Equipment: Don all required PPE, including safety goggles, a lab coat,
and appropriate chemical-resistant gloves.

¢ Weighing and Transfer: To minimize dust generation, handle the solid carefully. Use a
spatula for transfers. If possible, use a balance with a draft shield.

« Solution Preparation: When preparing solutions, slowly add the solid to the solvent to avoid
splashing.

¢ Post-Handling: After handling, wash your hands thoroughly with soap and water.[1][2][3][6]
Clean the work area and any equipment used.

o Storage: Return the compound to its designated storage location, ensuring the container is
tightly sealed.[1][2][3]
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Caption: Workflow for the safe handling of L-Aspartic acid 3-methyl ester hydrochloride.
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Caption: Troubleshooting decision tree for a chemical spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safe handling and disposal of L-Aspartic acid beta-
methyl ester hydrochloride]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b555077#safe-handling-and-disposal-of-lI-aspartic-
acid-beta-methyl-ester-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b555077?utm_src=pdf-custom-synthesis
https://aksci.com/sds/J99204_SDS.pdf
https://www.echemi.com/produce/pr23042517905-l-aspartic-acid-methyl-ester-hydrochloride.html
https://www.echemi.com/produce/pr220729224227-l-aspartic-acid-methyl-ester-hydrochloride.html
https://www.echemi.com/produce/pr22120137303-l-aspartic-acid-methyl-ester-hydrochloride.html
https://www.chemos.de/import/data/msds/GB_en/16856-13-6-A0021660-GB-en.pdf
https://www.afgsci.com/wp-content/uploads/assets/chemical-msds/221746.pdf
https://www.medchemexpress.com/%CE%B2-methyl-l-aspartate-hydrochloride.html
https://www.medchemexpress.com/%CE%B2-methyl-l-aspartate-hydrochloride.html?locale=ko-KR
https://www.fishersci.com/store/msds?partNumber=AAH6217206&productDescription=L-ASPRTIC+AC+4-METHL+ESTER+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.uprm.edu/citai/wp-content/uploads/sites/222/2021/06/L-Aspartic-acid.pdf
https://www.benchchem.com/product/b555077#safe-handling-and-disposal-of-l-aspartic-acid-beta-methyl-ester-hydrochloride
https://www.benchchem.com/product/b555077#safe-handling-and-disposal-of-l-aspartic-acid-beta-methyl-ester-hydrochloride
https://www.benchchem.com/product/b555077#safe-handling-and-disposal-of-l-aspartic-acid-beta-methyl-ester-hydrochloride
https://www.benchchem.com/product/b555077#safe-handling-and-disposal-of-l-aspartic-acid-beta-methyl-ester-hydrochloride
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b555077?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Troubleshooting & Optimization

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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